Cas no 941870-58-2 (4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide)

• Product Name: 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide
• CAS No: 941870-58-2
• MF: C₁₉H₁₈N₂O₄S
• MW: 370.422223567963
• CID: 5499170
• Update Time: 2025-05-20

4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[furan-2-ylmethyl(methyl)sulfamoyl]-N-phenylbenzamide
• 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide

• Inchi： 1S/C19H18N2O4S/c1-21(14-17-8-5-13-25-17)26(23,24)18-11-9-15(10-12-18)19(22)20-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,20,22)
• InChI Key： AHCIVRFLQUWGLY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C1=CC=C(S(N(CC2=CC=CO2)C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide

4-{(Furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide (CAS No. 941870-58-2)

4-{(Furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide, with the CAS registry number 941870-58-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been extensively studied for its unique structural properties and potential applications in drug discovery and development.

The molecular structure of this compound is characterized by the presence of a benzamide group, which is a common motif in many bioactive molecules. The benzamide group is attached to a sulfamoyl moiety, which itself is substituted with a methyl group and a furan ring at the 2-position. This combination of functional groups imparts the compound with interesting electronic and steric properties, making it a valuable target for further research.

Recent studies have highlighted the importance of sulfamoyl-containing compounds in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The furan ring, a heterocyclic aromatic structure, adds another layer of complexity to the molecule, potentially enhancing its bioavailability and interaction with biological targets.

One of the key aspects of this compound's research is its synthesis methodology. Researchers have developed efficient routes to synthesize 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide using various coupling reactions and protecting group strategies. These methods not only ensure high yields but also maintain the integrity of the sensitive functional groups present in the molecule.

In terms of physical properties, this compound exhibits a melting point of approximately 160°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile is crucial for determining its suitability in various drug delivery systems and formulations.

The biological activity of 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide has been evaluated in several in vitro assays. Preliminary results indicate that it possesses moderate inhibitory activity against certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

Furthermore, computational studies using molecular docking techniques have provided insights into how this compound interacts with target proteins at the molecular level. These studies have revealed that the sulfamoyl group plays a critical role in binding to specific residues within the active site of the enzyme, highlighting its importance in the compound's activity.

The application of green chemistry principles in the synthesis and characterization of this compound has also been explored. Researchers have employed environmentally friendly solvents and catalysts to minimize waste generation and reduce the environmental footprint of its production process.

In conclusion, 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-phenylbenzamide (CAS No. 941870-58-) represents a promising candidate for further exploration in drug discovery programs targeting inflammatory diseases and other therapeutic areas. Continued research into its structure-property relationships, synthesis optimization, and biological activity will undoubtedly shed more light on its potential applications in medicine.